Cas no 1285939-82-3 (2-({[3-(4-tert-butylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-phenylpyrimidin-4-ol)

• Product Name: 2-({[3-(4-tert-butylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-phenylpyrimidin-4-ol
• CAS No: 1285939-82-3
• MF: C₂₃H₂₂N₄O₂S
• MW: 418.511383533478
• CID: 5397559
• Update Time: 2025-10-22

2-({[3-(4-tert-butylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-phenylpyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-[[3-(4-tert-butylphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-6-phenyl-1H-pyrimidin-4-one
• 2-({[3-(4-tert-butylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-phenylpyrimidin-4-ol

• Inchi： 1S/C23H22N4O2S/c1-23(2,3)17-11-9-16(10-12-17)21-26-20(29-27-21)14-30-22-24-18(13-19(28)25-22)15-7-5-4-6-8-15/h4-13H,14H2,1-3H3,(H,24,25,28)
• InChI Key： WYILVJQZLDTIEL-UHFFFAOYSA-N
• SMILES： C1(SCC2ON=C(C3=CC=C(C(C)(C)C)C=C3)N=2)NC(C2=CC=CC=C2)=CC(=O)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-({[3-(4-tert-butylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-phenylpyrimidin-4-ol

Compound CAS No. 1285939-82-3: 2-({[3-(4-Tert-butylphenyl)-1,2,4-Oxadiazol-5-yl]methyl}sulfanyl)-6-phenylpyrimidin-4-ol

The compound with CAS No. 1285939-82-3, named 2-({[3-(4-Tert-butylphenyl)-1,2,4-Oxadiazol-5-yl]methyl}sulfanyl)-6-phenylpyrimidin-4-ol, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a pyrimidine ring system, an oxadiazole moiety, and a sulfanyl group. The presence of these functional groups makes it a promising candidate for various applications.

Recent studies have highlighted the importance of oxadiazole-containing compounds in drug discovery. The oxadiazole ring in this molecule is known to enhance bioavailability and stability, making it suitable for therapeutic applications. Additionally, the tert-butylphenyl group attached to the oxadiazole moiety contributes to the molecule's lipophilicity, which is crucial for its ability to cross biological membranes.

The pyrimidine ring system in this compound is another key feature. Pyrimidines are well-known for their role in nucleic acids and are often used as scaffolds in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The substitution pattern on the pyrimidine ring, particularly the presence of a phenyl group at position 6 and a hydroxyl group at position 4, further enhances its bioactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed multi-component reactions and catalytic methods to construct the molecule's intricate structure. These methods not only improve yield but also reduce the environmental impact of synthesis processes.

In terms of pharmacological activity, this compound has shown promising results in preclinical studies. It exhibits selective inhibition against certain kinases, making it a potential candidate for anti-cancer therapies. Furthermore, its ability to modulate cellular signaling pathways suggests applications in treating inflammatory diseases and neurodegenerative disorders.

The sulfanyl group attached to the oxadiazole moiety plays a critical role in modulating the compound's reactivity and selectivity. This group enhances the molecule's ability to form hydrogen bonds with biological targets, thereby increasing its potency. Recent studies have also explored the use of sulfanyl-containing compounds in metalloenzyme inhibition, further expanding their therapeutic potential.

From a materials science perspective, this compound has shown potential as a building block for advanced materials such as organic semiconductors and sensors. Its electronic properties make it suitable for applications in optoelectronics and energy storage devices.

In conclusion, CAS No. 1285939-82-3 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable asset in both pharmacological research and materials development.